Cas no 56881-21-1 (Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate)

Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate structure
56881-21-1 structure
Product Name:Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate
CAS No:56881-21-1
MF:C9H9N3O2S
MW:223.251660108566
MDL:MFCD00096361
CID:946077
PubChem ID:2820821
Update Time:2025-04-19

Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 7-aminothieno[2,3-b]pyrazine-6-carboxylate
    • JLBXHMLWNKGFAV-UHFFFAOYSA-N
    • SBB096507
    • RP05298
    • ST2406992
    • AX8159581
    • Y9505
    • Ethyl 7-amino-thieno[2,3-b]pyrazine-6-carboxylate
    • ethyl 7-aminothiopheno[4,5-b]pyrazine-6-carboxylate
    • Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate
    • MDL： MFCD00096361
    • Inchi： 1S/C9H9N3O2S/c1-2-14-9(13)7-5(10)6-8(15-7)12-4-3-11-6/h3-4H,2,10H2,1H3
    • InChI Key： JLBXHMLWNKGFAV-UHFFFAOYSA-N
    • SMILES： S1C2C(C(=C1C(=O)OCC)N)=NC=CN=2

Computed Properties

  • Exact Mass: 223.04200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Topological Polar Surface Area: 106

Experimental Properties

  • Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 120-121 ºC
  • Solubility: Very slightly soluble (0.89 g/l) (25 º C),
  • PSA: 106.34000
  • LogP: 2.03140

Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate Pricemore >>

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